Cas no 33765-82-1 (Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI))

• Product Name: Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI)
• CAS No: 33765-82-1
• MF: C₂₆H₄₀O₃
• MW: 400.59400844574
• CID: 2654514
• Update Time: 2025-03-28

Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI)

• Inchi： 1S/C26H40O3/c1-4-6-7-8-24(28)29-25-17(5-2)16-23-22-11-9-18-15-19(27)10-12-20(18)21(22)13-14-26(23,25)3/h15,17,20-23,25H,4-14,16H2,1-3H3/t17-,20-,21+,22+,23-,25-,26-/m0/s1
• InChI Key： PQWSHVGXTIAMKD-JBECVNEGSA-N
• SMILES： C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H](OC(=O)CCCCC)[C@@H](CC)C3)CC2

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 509.0±50.0 °C(Predicted)